Cas no 1781317-64-3 (2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1781317-64-3
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 6263816
• PubChem ID: 105424982
• Update Time: 2025-05-24

2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol
• 1781317-64-3
• EN300-1959210

• Inchi： 1S/C9H9ClF2O/c1-6-2-3-7(4-8(6)10)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： JJKMOHVYABQWPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(CO)(F)F

Computed Properties

• Exact Mass: 206.0309989g/mol
• Monoisotopic Mass: 206.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol (CAS No. 1781317-64-3)

2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1781317-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with chloro and methyl groups, coupled with a difluoroethanol side chain. The presence of fluorine atoms in the molecule introduces specific electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural motif of 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol is particularly noteworthy due to its potential biological activity. The phenyl ring, a common scaffold in many bioactive molecules, is modified with a chloro group at the 3-position and a methyl group at the 4-position. This substitution pattern can influence the molecule's interactions with biological targets, such as enzymes or receptors. Additionally, the difluoroethanol moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms can modulate the pharmacokinetic properties of drugs, including their solubility, lipophilicity, and metabolic half-life. The incorporation of fluorine into drug candidates has been shown to improve their efficacy and reduce toxicity. For instance, fluoroquinolones and protease inhibitors are well-known examples of drugs where fluorine atoms play a crucial role in their pharmacological activity.

The compound 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol has been studied in the context of its potential use as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its reactivity and have found that it can undergo various chemical transformations that could lead to the development of novel therapeutic compounds. The chloro and methyl substituents on the phenyl ring provide reactive sites for further functionalization, while the difluoroethanol group can serve as a handle for derivatization.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting specific diseases. For example, studies have suggested that molecules with similar structural features may have anti-inflammatory or antiviral properties. The fluorine atoms in 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol could enhance its ability to interact with biological targets, thereby improving its therapeutic efficacy.

The synthesis of 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a chloromethylated derivative of 3-chloro-4-methylbenzene, followed by reaction with difluoromethyl iodide or another suitable difluoromethylating agent. The final step involves the reduction of the resulting intermediate to yield the desired alcohol.

In terms of analytical characterization, CAS No. 1781317-64-3 is typically characterized using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic techniques such as high-performance liquid chromatography (HPLC) are used to isolate and purify the compound during synthesis.

The pharmacological evaluation of 2-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-ol has been conducted in several preclinical studies. These studies have focused on assessing its interaction with various biological targets and evaluating its potential therapeutic effects. Preliminary results suggest that this compound may exhibit interesting pharmacological properties that warrant further investigation.

One notable finding from recent research is the ability of fluorinated compounds to enhance drug delivery systems. The lipophilicity introduced by fluorine atoms can improve membrane permeability, allowing drugs to cross biological barriers more efficiently. This property could be particularly beneficial for developing treatments for diseases that require targeted delivery to specific tissues or organs.

The future direction of research on CAS No. 1781317-64-3 includes exploring its potential as a lead compound for drug development. By modifying its structure and evaluating its biological activity, scientists hope to identify novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and medicinal chemists will be essential in realizing this goal.

In conclusion, 1781317-64 -6 strong> strong> strong> strong> strong> strong> strong> strong> p > This compound represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structure , combined with its potential biological activity , makes it a promising candidate for further exploration . As research continues , we can expect to see new insights into its applications and how it can contribute to advancing medical treatments .